Cas no 1247885-97-7 (3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile)
1247885-97-7 structure
Product Name:3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
CAS No:1247885-97-7
MF:C13H11N3O
MW:225.245942354202
CID:2151761
Update Time:2023-08-05
3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
- JODRTQBIEXZZOH-UHFFFAOYSA-N
- 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)-benzonitrile
- 3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
-
- Inchi: 1S/C13H11N3O/c14-7-9-2-1-3-10(6-9)13-16-11-8-15-5-4-12(11)17-13/h1-3,6,15H,4-5,8H2
- InChI Key: JODRTQBIEXZZOH-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C#N)C=2)=NC2CNCCC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 324
- Topological Polar Surface Area: 61.8
3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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